Cas no 96018-41-6 (3-(3-methoxyphenyl)-1,2-thiazol-5-amine)

• Product Name: 3-(3-methoxyphenyl)-1,2-thiazol-5-amine
• CAS No: 96018-41-6
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD07382832
• CID: 4356576
• PubChem ID: 70519092
• Update Time: 2025-10-21

3-(3-methoxyphenyl)-1,2-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolamine, 3-(3-methoxyphenyl)-
• 3-(3-methoxyphenyl)-1,2-thiazol-5-amine
• DB-182689
• SCHEMBL11122249
• 96018-41-6
• 3-(3-Methoxyphenyl)-5-isothiazolamine

• MDL： MFCD07382832
• Inchi： 1S/C10H10N2OS/c1-13-8-4-2-3-7(5-8)9-6-10(11)14-12-9/h2-6H,11H2,1H3
• InChI Key： IMRRWDKASIXNQR-UHFFFAOYSA-N
• SMILES： S1C(N)=CC(C2=CC=CC(OC)=C2)=N1

Computed Properties

• Exact Mass: 206.05138412Da
• Monoisotopic Mass: 206.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-methoxyphenyl)-1,2-thiazol-5-amine

Professional Introduction to Compound with CAS No. 96018-41-6 and Product Name 3-(3-methoxyphenyl)-1,2-thiazol-5-amine

Compound with the CAS number 96018-41-6 and the product name 3-(3-methoxyphenyl)-1,2-thiazol-5-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3-(3-methoxyphenyl)-1,2-thiazol-5-amine incorporates a thiazole core, which is a well-known pharmacophore in drug discovery, known for its broad spectrum of biological activities.

The thiazole ring system is a heterocyclic compound that contains sulfur and nitrogen atoms in its five-membered ring. This structural motif is highly prevalent in biologically active molecules and has been extensively studied for its pharmacological properties. The presence of a methoxy group at the 3-position of the phenyl ring in 3-(3-methoxyphenyl)-1,2-thiazol-5-amine adds another layer of complexity to its potential biological interactions. The methoxy group can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the thiazole scaffold exhibit activities ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in 3-(3-methoxyphenyl)-1,2-thiazol-5-amine positions it as a promising candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the thiazole core with the 3-methoxyphenyl substituent creates a unique chemical entity that may interact with multiple biological pathways. This multifunctionality is highly valued in modern drug design, where targeting multiple disease mechanisms simultaneously can lead to more effective treatments.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 3-(3-methoxyphenyl)-1,2-thiazol-5-amine and various biological targets. These computational approaches have been instrumental in accelerating the drug discovery process and have helped prioritize compounds for experimental validation.

The synthesis of 3-(3-methoxyphenyl)-1,2-thiazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The thiazole ring can be synthesized through various methods, including cyclization reactions involving sulfur-containing precursors. The introduction of the methoxy group at the phenyl ring typically involves methylation or etherification reactions, which must be carefully controlled to avoid unwanted side products.

Once synthesized, 3-(3-methoxyphenyl)-1,2-thiazol-5-amine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide detailed information about the compound's structure and purity, ensuring that it meets the standards required for further biological testing.

In vitro studies are crucial for evaluating the potential biological activity of 3-(3-methoxyphenyl)-1,2-thiazol-5-amine. These studies often involve testing the compound against various cell lines or enzyme systems to assess its efficacy and selectivity. Initial results from these studies may reveal promising activities that warrant further investigation.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds like 3-(3-methoxyphenyl)-1,2-thiazol-5-amine interact with biological systems at a molecular level. By analyzing gene expression profiles or protein interactions, researchers can gain insights into the mechanisms by which these compounds exert their effects. This information is invaluable for designing more targeted and effective therapeutic strategies.

Future directions in the study of 3-(3-methoxyphenyl)-1,2-thiazol-5-amine may include exploring its potential as an intermediate in larger synthetic schemes or as part of a library of compounds for high-throughput screening. Additionally, investigating its pharmacokinetic properties will be essential for understanding how it behaves within an organism and whether it has the potential for clinical translation.

The broader significance of this compound lies in its contribution to the growing body of knowledge about thiazole derivatives and their applications in medicine. As research continues to uncover new biological activities and synthetic methodologies, compounds like 3-(3-methoxyphenyl)-1,2-thiazol-5-amine will remain at the forefront of pharmaceutical innovation.